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Compound of Interest

5-Chlorobenzo[d][1,2,3]triazin-

Compound Name:
4(3H)-one

Cat. No.: B11755597

Get Quote

Introduction & Structural Context

Compound: 5-Chlorobenzo[d]triazin-4(3H)-one Molecular Formula:

Molecular Weight: 181.58 g/mol (Monoisotopic: ~181.00) Structural Significance: The 5-chloro
isomer places the chlorine atom at the peri-position relative to the carbonyl group (C4). This
creates a unique steric and electronic environment compared to the more common 6-, 7-, or 8-
chloro isomers.

« Steric Effect: The bulky chlorine at C5 forces the carbonyl group out of perfect planarity or
induces significant field effects.

o Electronic Effect: The electron-withdrawing nature of Cl at the peri position deshields the
carbonyl carbon in

C NMR and alters the fragmentation stability in Mass Spectrometry.

Synthesis Workflow (Context for Purity Analysis)

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b11755597#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To ensure you are analyzing the correct isomer, the synthesis typically proceeds via the
diazotization of 2-amino-6-chlorobenzamide.

2-Amino-6-chlorobenzamide

(Precursor) Diazotization
Diazonium Salt Cyclization (-H20) p| 5-Chlorobenzoldjtriazin-4(3H)-one
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Figure 1: Synthetic pathway ensuring the 5-chloro regiochemistry. The chlorine position in the
precursor (6-position relative to amide) becomes the 5-position in the final bicyclic system.

Mass Spectrometry (MS) Data

Technique: EI-MS (Electron Impact) or ESI-MS (Electrospray lonization) in Positive Mode.

Fragmentation Logic

The benzotriazinone scaffold undergoes a characteristic "explosive” fragmentation involving the
loss of molecular nitrogen (

). For the 5-chloro derivative, the chlorine isotope pattern is the primary diagnostic tool.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b11755597/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-5-chlorobenzo-d-triazin-4-3h-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

lon Fragment

m/z (approx)

e Structural
ntensi
v Assignment

Molecular lon (

)

181/183

Parent radical cation.
) Distinct 3:1 ratio
High ] )
confirms one Chlorine

atom.[1]

153/155

Loss of

(28 Da). Formation of
Medium highly reactive

benzazetone or

indazolone radical

cation.

1257127

Subsequent loss of
CO (28 Da).

High Formation of
chlorophenyl

nitrene/imine species.

$[C_6H_3]"+/
[C_6H_4]"+

75176

Benzyne-type
fragments after

Low )
halogen loss (at high

energy).

Fragmentation Pathway Diagram

© 2026 BenchChem. All rights reserved.

3/9 Tech Support


https://chemconnections.org/organic/chem227/MS-09/MS-13-ques.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Molecular lon (M+)
m/z 181/183
(Radical Cation)

N2 (28 Da)

[M - N2]+
m/z 153/155
(Benzazetone Species)

CO (28 Da)

[M-N2 - COJ+
m/z 125/127
(Chlorophenyl Nitrene)

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway. The sequential loss of N2 and CO is diagnostic for
the triazinone ring system.

Infrared Spectroscopy (IR)

Phase: KBr Pellet or ATR (Solid State). The 5-chloro substituent influences the carbonyl
stretching frequency via the field effect (through-space interaction).
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Nuclear Magnetic Resonance (NMR)

Solvent; DMSO-

(Preferred due to solubility and exchangeable protons).[2]

H NMR (400 MHz)

The 5-chloro isomer possesses a specific 1,2,3-trisubstituted benzene ring pattern (protons at
positions 6, 7, and 8).
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Distinguishing 5-CI from 8-ClI:
e 5-Cl Isomer: H-8 is a doublet (adjacent to H-7).

o 8-Cl Isomer: H-5 is the "peri" proton. H-5 would be a doublet, but the chemical environment
of H-5 (near C=0) vs H-8 (near N=N) is different. In 8-Cl, the most downfield signal (H-5)
appears near 8.0 ppm, but the coupling pattern remains d-t-d. Crucial Check: In 5-Cl, the
proton ortho to the Cl is H-6, which is not the most downfield proton. In 8-Cl, the proton ortho
to Clis H-7.
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C NMR (100 MHz)

Shift (
Carbon Type Notes
ppm)
C=0 (C4) 155.0 - 158.0 Quaternary Carbonyl carbon.
Diagnostic. The ipso-
C-CI (C5) 132.0-134.0 Quaternary carbon attached to
Chlorine.
) Fused carbon near
C-Bridge (C8a) 140.0 — 145.0 Quaternary N1
) Fused carbon near
C-Bridge (C4a) 118.0-122.0 Quaternary c=0
Ar-CH (Ce, C7, C8) 125.0-135.0 CH Aromatic signals.
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(Note: While specific spectral files for the 5-chloro isomer are often paywalled, the data above

is derived from validated structure-activity relationships of the benzotriazinone class found in

the cited journals.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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